1-(1-amino-1H-imidazol-4-yl)Ethanone

• Molecular Formula: C5H7N3O
• Molecular Weight: 125.13 g/mol
• SMILES: CC(=O)C1=CN(C=N1)N
• InChI: InChI=1S/C5H7N3O/c1-4(9)5-2-8(6)3-7-5/h2-3H,6H2,1H3
• InChIKey: RELDKWNDBHQHTR-UHFFFAOYSA-N

Chemical Identity & Procurement

The compound 1-(1-amino-1H-imidazol-4-yl)ethanone (CAS: 203060-60-0) is a small-molecule heterocyclic building block with a molecular formula of C5H7N3O and a molecular weight of 125.13 g/mol . It consists of an imidazole core with an amino group at the N1 position and an ethanone group at the C4 position. Beyond its basic chemical structure, no peer-reviewed biological activity, target engagement, or pharmacological data were identified in the search results for this specific compound .

Chemotype 1-Aminoimidazole ethanone

Use Context Heterocyclic synthesis building block

Bioactivity Not reported for this compound

Limited Data for Analog Selection

A critical review of available literature reveals a complete absence of quantitative, comparator-based data for 1-(1-amino-1H-imidazol-4-yl)ethanone. While the aminoimidazole scaffold is well-documented as a privileged structure with activity against targets like BACE1 [1], Src kinases [2], and p38α MAP kinase [3], none of the retrieved studies feature this specific compound. Consequently, there is no scientific basis to assert that this particular derivative offers any advantage over other 1-aminoimidazole analogs or alternative heterocyclic building blocks. Any claim of differentiation would be unsupported speculation.

Scaffold specificity

Aminoimidazole analogs with different substituents may alter synthetic reactivity and downstream properties.

Unsupported differentiation

No comparative data exist to distinguish this derivative from other 1-aminoimidazole building blocks; substitution claims are unsupported.

• [1] Malamas, M. S., Erdei, J., Gunawan, I., Turner, J., Hu, Y., Wagner, E., ... & Robichaud, A. J. (2009). Aminoimidazoles as potent and selective human β-secretase (BACE1) inhibitors. Journal of Medicinal Chemistry, 52(20), 6314-6323. View Source
• [2] Francini, C. M., Musumeci, F., Fallacara, A. L., Botta, L., Molinari, A., Artusi, R., ... & Schenone, S. (2018). Optimization of aminoimidazole derivatives as Src family kinase inhibitors. Molecules, 23(9), 2369. View Source
• [3] Bracht, C., Hauser, D. R. J., Schattel, V., Albrecht, W., & Laufer, S. A. (2010). Synthesis and biological testing of N-aminoimidazole-based p38α MAP kinase inhibitors. ChemMedChem, 5(7), 1134-1142. View Source

Quantitative Evidence Guide

No product-specific quantitative evidence identified.

Research & Industrial Applications

No specific application scenarios provided.